2-benzylsulfanyl-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H13Cl2NOS/c16-12-6-7-13(17)14(8-12)18-15(19)10-20-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key: SFBZCSBBTYBGIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NOS
• Molecular Weight: 326.2 g/mol

Description

2-benzylsulfanyl-N-(2,5-dichlorophenyl)acetamide, also known as BZS, is a chemical compound that has been of interest to researchers due to its potential applications in the field of drug discovery. BZS belongs to the class of amides and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• Sulfanilamide derivatives, including those with acetamide groups, have been synthesized and characterized using various spectroscopic methods. These compounds exhibit diverse crystal structures and thermal properties, and their synthesis contributes to the understanding of molecular conformation and hydrogen bonding networks (Lahtinen et al., 2014).

Antimicrobial Studies

• Some sulfanilamide derivatives have been evaluated for their antimicrobial activities. The research has explored the antibacterial and antifungal potentials of these compounds, although significant antibacterial activity has not been observed with specific modifications to the benzene ring or SO2-NH moiety (Lahtinen et al., 2014).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Studies on benzothiazolinone acetamide analogs have shown their potential application in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and favorable energetics for electron injection. Additionally, molecular docking studies have explored their interactions with biological targets, such as cyclooxygenase enzymes, indicating potential therapeutic applications (Mary et al., 2020).

Central Nervous System Activity

• Research on substituted 2-amino-N-(2-benzoyl-4-chlorophenyl)acetamides and related 1,4-benzodiazepinones has explored structure-activity relationships, particularly in relation to central nervous system activity. This highlights the potential of acetamide derivatives in developing therapeutic agents targeting the CNS (Fryer et al., 1982).

Drug Synthesis

• The enantioselective synthesis of drugs, such as Modafinil, using chiral catalysts and acetamide derivatives demonstrates the importance of these compounds in pharmaceutical manufacturing. This research underscores the versatility of acetamide derivatives in synthesizing clinically relevant molecules with specific stereochemical configurations (Taghizadeh et al., 2016).

Future Directions

The future directions for research on “2-benzylsulfanyl-N-(2,5-dichlorophenyl)acetamide” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.